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Compound of Interest

Compound Name:
O,O-Dimethyl Phosphorothionate-

13C2 Ammonium Salt

Cat. No.: B13436911

Get Quote

Executive Summary & Compound Identity
O,O-Dimethyl Phosphorothionate (DMTP) is a non-specific dialkyl phosphate (DAP) metabolite

derived from the biological breakdown of O,O-dimethyl organophosphorus insecticides (e.g.,

Fenitrothion, Methyl Parathion, Malathion).

The 13C2-labeled isotopologue is critical for isotope dilution mass spectrometry (IDMS),

correcting for matrix effects and recovery losses during LC-MS/MS analysis.

Chemical Identity & Forms
A critical distinction must be made between the Free Acid and the Salt forms. This distinction

dictates solubility.
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Feature
Free Acid
(Metabolite/Parent)

Ammonium/Sodium Salt
(Commercial Standard)

CAS (Unlabeled) 1112-38-5
1330052-30-6 (13C2-

Ammonium)

Physical State Liquid (Pale yellow, stench) Solid (Crystalline/Powder)

Primary Solubility Organic Solvents (DCM, EtAc)
Polar Solvents (Water,

Methanol)

pKa ~1.25 (Strong Acid) N/A (Already ionized)

LogP ~1.15 < 0 (Highly Polar)

Critical Application Note: Most commercial DMTP-13C2 reference standards are supplied as

Ammonium or Sodium salts to ensure stability and reduce volatility. Do not apply solubility data

for the liquid acid form to the solid salt standard.

Solubility Profile & Solvent Compatibility[1]
The following data categorizes solvent suitability for the 13C2-Ammonium Salt form, which is

the standard configuration for laboratory stocks.

Primary Solvents (Stock Preparation)
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Solvent Solubility Rating Application Technical Rationale

Methanol (MeOH) High (>50 mg/mL) Primary Stock

The ammonium salt

dissociates readily.

MeOH prevents

hydrolysis better than

water during long-term

storage.

Water High (>100 mg/mL) Working Solutions

Excellent solubility

due to ionic nature.

However, aqueous

stocks are prone to

hydrolysis over time;

prepare fresh.

Acetonitrile (ACN) Moderate LC Mobile Phase

Soluble enough for

dilute working

standards, but less

effective for dissolving

high-concentration

solid salts than

MeOH.

Secondary Solvents (Extraction & Processing)
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Solvent Solubility Rating Application Technical Rationale

Dichloromethane

(DCM)

Low (Salt) / High

(Acid)
LLE Extraction

The salt will NOT

dissolve. You must

acidify the aqueous

sample (pH < 1) to

convert DMTP to its

free acid form for

DCM extraction.

Ethyl Acetate
Low (Salt) / High

(Acid)
LLE Extraction

Similar to DCM. Only

effective for the

protonated acid form.

Hexane / Toluene Negligible Wash Steps

Used to remove non-

polar interferences.

DMTP-13C2 remains

in the aqueous/polar

phase.

Experimental Protocols
Protocol A: Preparation of Stable Stock Solutions
Objective: Create a 1.0 mg/mL stock solution of DMTP-13C2 (Ammonium Salt).

Equilibration: Allow the vial to reach room temperature before opening to prevent

condensation (hygroscopic nature).

Solvent Choice: Use LC-MS Grade Methanol. Do not use water for the primary stock to

minimize hydrolysis.

Dissolution:

Weigh 1.0 mg of DMTP-13C2 Ammonium Salt.

Transfer to a silanized amber glass vial.

Add 1.0 mL of Methanol.[1]
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Vortex for 30 seconds. Sonication is rarely needed but safe for <1 min if required.

Storage: Store at -20°C. Stable for >12 months.

Protocol B: Sample Extraction Workflow (LLE)
This workflow demonstrates how to manipulate solubility by altering pH, allowing the extraction

of the analyte while retaining the Internal Standard (IS) behavior.
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Urine Sample (1 mL)

Spike IS: DMTP-13C2
(Dissolved in MeOH)

Acidify to pH < 1.0
(6M HCl)

IS is now in solution

Add Extraction Solvent
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Converts Salt -> Free Acid

Phase Separation

Organic Phase
(Contains DMTP-13C2 Acid)

Analyte Partitions

Aqueous Phase
(Discard)

Evaporate to Dryness
(N2 stream @ 35°C)

Reconstitute
(Mobile Phase: 90:10 H2O:MeOH)

Ready for LC-MS/MS

Click to download full resolution via product page

Figure 1: Liquid-Liquid Extraction workflow leveraging pH-dependent solubility switches.
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Stability & Handling (Self-Validating Systems)
To ensure data integrity, implement these self-validating checks:

The "Shift" Check:

DMTP-13C2 should co-elute exactly with native DMTP.

Validation: If the IS peak elutes earlier than the native peak by >0.1 min, check your

mobile phase pH. Differences in ionization state between the stock (salt) and sample

(acid) can cause shifts if the column buffering is inadequate.

Hydrolysis Monitor:

DMTP can hydrolyze to DMP (Dimethylphosphate) or inorganic phosphate under high

alkaline conditions.

Validation: Monitor the transition m/z 143 → 97 (DMTP-13C2) vs. m/z 127 → 79 (DMP-

13C2). Appearance of the 127 mass indicates stock degradation.

Storage Conditions
Solid: -20°C, Desiccated. (Hygroscopic - protect from moisture).

Solution (MeOH): -20°C. Stable for 1 year.

Solution (Water): +4°C. Use within 24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. esslabshop.com [esslabshop.com]

2. Dimethyl phosphorothioate | C2H7O3PS | CID 168140 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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of-o-o-dimethyl-phosphorothionate-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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